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Compound of Interest

Compound Name: GYKI 52466 hydrochloride

Cat. No.: B065669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility, handling, and application of GYKI
52466 hydrochloride, a selective, non-competitive AMPA receptor antagonist. The provided

protocols and data are intended for research use only.

Product Information
Chemical Name: 4-(8-Methyl-9H-1,3-dioxolo[4,5-h][1][2]benzodiazepin-5-yl)-benzenamine

hydrochloride

Synonyms: GYKI-52466, LY293558

Mechanism of Action: GYKI 52466 is a 2,3-benzodiazepine that functions as a non-

competitive antagonist of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA)

receptors.[1][3][4] It binds to an allosteric site on the AMPA receptor complex, thereby

inhibiting ion flow without competing with the glutamate binding site.[4][5] This mechanism

makes its antagonism effective even in the presence of high concentrations of glutamate.[4]

It shows high selectivity for AMPA receptors over kainate and NMDA receptors.[3][4][6] The

compound exhibits neuroprotective, anticonvulsant, and skeletal muscle relaxant properties.

[1][3][7]
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The solubility of GYKI 52466 can vary slightly depending on the salt form (hydrochloride vs.

dihydrochloride) and supplier. The following table summarizes the available data.

Compound Form Solvent
Maximum

Concentration
Conditions/Notes

GYKI 52466

hydrochloride
Water 10 mM -

>10 mg/mL [1]

DMSO 25 mM
Heating may be

required.[3][7]

GYKI 52466

dihydrochloride
Water 10 mM (~3.3 mg/mL) [2][6]

DMSO 50 mM (~16.5 mg/mL) [2][6]

DMSO 10 mg/mL (27.30 mM)

Requires sonication,

warming, and heating

to 60°C.[8][9]

Signaling Pathway and Mechanism of Action
GYKI 52466 acts as a negative allosteric modulator of the AMPA receptor, a key ionotropic

glutamate receptor responsible for fast synaptic transmission in the central nervous system.
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Caption: Mechanism of GYKI 52466 as a non-competitive AMPA receptor antagonist.

Experimental Protocols
Preparation of Stock Solutions
Safety Precautions: Handle GYKI 52466 hydrochloride in a fume hood. Wear appropriate

personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

Materials:

GYKI 52466 hydrochloride (or dihydrochloride) powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile deionized water or saline

Sterile microcentrifuge tubes or vials
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Vortex mixer

Water bath or heat block (optional, for DMSO)

Sonicator (optional, for DMSO)

Protocol for 10 mM Aqueous Stock Solution:

Calculate the required mass of GYKI 52466 hydrochloride for your desired volume.

(Molecular Weight of hydrochloride salt: ~329.79 g/mol ; dihydrochloride salt: ~366.24 g/mol

).

Example for 1 mL of 10 mM solution (dihydrochloride salt): Mass (g) = 0.010 L * 10 mmol/L

* 366.24 g/mol = 0.00366 g = 3.66 mg

Weigh the calculated amount of powder and place it in a sterile vial.

Add the appropriate volume of sterile water.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming may

be applied if necessary, but check product-specific guidelines.

Filter-sterilize the solution using a 0.22 µm syringe filter for cell culture applications.

Protocol for 25-50 mM DMSO Stock Solution:

Calculate the required mass of GYKI 52466 for your desired volume and concentration.

Example for 1 mL of 25 mM solution (hydrochloride salt): Mass (g) = 0.001 L * 25 mmol/L *

329.79 g/mol = 0.00824 g = 8.24 mg

Weigh the calculated amount of powder and place it in a sterile vial.

Add the appropriate volume of anhydrous DMSO.

Vortex the solution. According to supplier data, gentle heating (up to 60°C) and/or sonication

may be necessary to achieve complete dissolution at higher concentrations.[3][8][9]
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Ensure the solution is clear and free of precipitate before use.

Storage of Solutions
Powder: Store at room temperature in a desiccated environment.[3][7]

Stock Solutions: It is recommended to prepare solutions fresh on the day of use.[3] If storage

is required, aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw

cycles.[9] Store aliquots at -20°C for up to one month or -80°C for up to six months.[3][9]

Before use, equilibrate the solution to room temperature and ensure no precipitate has

formed.[3]

Experimental Workflow Example
The following diagram illustrates a typical workflow for using GYKI 52466 in an in vitro

electrophysiology experiment.
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Caption: General experimental workflow for preparing and using GYKI 52466.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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